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Compound of Interest

Compound Name: Deamino-NADPH

Cat. No.: B12393829 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. Deamino-NADPH (Nicotinamide

hypoxanthine dinucleotide phosphate, reduced form), a key reagent in various biochemical

assays, requires careful handling and specific disposal procedures due to its inherent hazards.

Adherence to these protocols not only ensures a safe laboratory environment but also

maintains regulatory compliance.

Deamino-NADPH is classified as a hazardous substance. It is toxic if swallowed, inhaled, or

absorbed through the skin.[1][2] It is also known to cause serious irritation to the eyes and skin

and may lead to respiratory irritation.[1][2] Given these properties, it is imperative that this

chemical is not disposed of through standard laboratory drains or as regular trash.[3]

Hazard Classification and Safety Precautions
A clear understanding of the hazards associated with Deamino-NADPH is the first step toward

safe handling and disposal.
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Hazard Classification Description GHS Hazard Statements

Acute Toxicity (Oral) Toxic if swallowed. H301

Acute Toxicity (Dermal) Toxic in contact with skin. H311

Acute Toxicity (Inhalation) Toxic if inhaled. H331

Skin Irritation Causes skin irritation. H315

Eye Irritation Causes serious eye irritation. H319

Specific Target Organ Toxicity
May cause respiratory

irritation.
H335

Source: Safety Data Sheets

To mitigate these risks, personnel must always wear appropriate Personal Protective

Equipment (PPE), including protective gloves, clothing, and eye/face protection when handling

Deamino-NADPH. Work should be conducted in a well-ventilated area to avoid inhaling the

dust or fumes.

Step-by-Step Disposal Protocol for Deamino-NADPH
The following protocol outlines the necessary steps for the proper disposal of Deamino-
NADPH waste, including unused product, solutions, and contaminated materials.

Step 1: Waste Identification and Segregation
Treat as Hazardous Waste: All forms of Deamino-NADPH waste (solid, solutions, and

contaminated labware) must be treated as hazardous chemical waste.

Segregate Incompatibles: Store Deamino-NADPH waste separately from incompatible

materials such as strong oxidizing agents, strong acids, and strong bases to prevent violent

reactions.

Step 2: Waste Collection and Containment
Use Appropriate Containers: Collect Deamino-NADPH waste in a designated, properly

sealed, and leak-proof container that is chemically compatible with the substance. Whenever
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possible, use the original container.

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name: "Deamino-NADPH" or "Nicotinamide hypoxanthine dinucleotide phosphate, reduced

form."

Keep Containers Closed: Waste containers must be kept securely capped at all times,

except when adding waste.

Step 3: Storage in a Satellite Accumulation Area (SAA)
Designated Storage: Store the sealed and labeled waste container in a designated Satellite

Accumulation Area (SAA) within the laboratory, at or near the point of generation.

Regular Inspection: The SAA should be inspected weekly for any signs of leakage from the

containers.

Step 4: Disposal of Empty Containers
Triple Rinse: An empty container that held Deamino-NADPH must be triple-rinsed with a

suitable solvent (such as water) capable of removing the residue.

Collect Rinsate: The rinsate from this process is also considered hazardous waste and must

be collected and added to the appropriate Deamino-NADPH waste container.

Deface Label: After triple-rinsing, the original label on the container must be completely

removed or defaced.

Final Disposal: The rinsed and de-labeled container can then be disposed of as regular

trash.

Step 5: Arranging for Final Disposal
Professional Disposal Service: Contact your institution's Environmental Health and Safety

(EH&S) department or a licensed professional waste disposal service to arrange for the

pickup and final disposal of the hazardous waste.
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Incineration: The recommended disposal method for Deamino-NADPH is to dissolve or mix

the material with a combustible solvent and burn it in a chemical incinerator equipped with an

afterburner and scrubber. This must be performed by a licensed disposal facility.

Deamino-NADPH Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Deamino-NADPH and associated materials in a laboratory setting.
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Caption: Workflow for the safe disposal of Deamino-NADPH waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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